Lead titanate

• CAS: 12060-00-3
• Synonyms: lead titanate
• Molecular Formula: PbTiO3; O3PbTi
• Molecular Weight: 303 g/mol
• SMILES: [O-][Ti](=O)[O-].[Pb+2]
• InChI: InChI=1S/3O.Pb.Ti/q;2*-1;+2
• InChIKey: NKZSPGSOXYXWQA-UHFFFAOYSA-N

High-temperature piezoelectric applications demand materials that resist thermal depoling beyond 250°C, a failure point for standard PZT. Lead titanate (PbTiO₃, CAS 12060-00-3) delivers sustained ferroelectric performance up to its Curie point of 490-495°C, making it the definitive choice for aerospace engine sensors, downhole exploration tools, and industrial process monitoring where thermal failure is not an option. • TC ≈ 490°C prevents depoling in operating environments where PZT loses functionality • Large tetragonal anisotropy (c/a ≈ 1.064, kt/kp > 1) enables pure thickness-mode vibration for high-frequency ultrasonic transducers • Supplied as ≥99.5% metals basis powder with full certificates of analysis; bulk quantities available with consistent lot-to-lot reproducibility.

Lead Titanate (PbTiO₃) Baseline Properties

Lead titanate (PbTiO₃) is a yellow, tetragonal perovskite ferroelectric oxide powder with a reported density of 7.52 g/mL at 25 °C and a molecular weight of approximately 303.07 g/mol [1] . The compound undergoes a ferroelectric-to-paraelectric phase transition from a tetragonal (P4mm) to a cubic (Pm3̄m) structure at a Curie temperature (TC) consistently cited between 490 °C and 495 °C, which is a defining material property [2] [3].

• [1] ChemicalBook. (n.d.). Lead Titanium Oxide (CAS 12060-00-3) Properties. View Source
• [2] Duan, R., Haluska, M. S., & Speyer, R. F. (2007). Multiple dielectric anomalies in xBiLaO3–(1 − x)PbTiO3 piezoelectrics. Journal of Materials Research. View Source
• [3] Yoshiasa, A., Nakatani, T., Nakatsuka, A., Okube, M., Sugiyama, K., & Mashimo, T. (2016). High-temperature single-crystal X-ray diffraction study of tetragonal and cubic perovskite-type PbTiO3 phases. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(3), 381-388. View Source

Why Generic Substitutes Fail for PbTiO₃

The substitution of PbTiO₃ with other perovskite ferroelectrics such as BaTiO₃ or Pb(Zr,Ti)O₃ (PZT) is not trivial due to fundamentally different structure-property relationships. While PZT offers superior piezoelectric coefficients (d33 up to ~600 pC/N), PbTiO₃ possesses a significantly higher Curie temperature (TC ≈ 490 °C vs. PZT's ~250-386 °C), enabling high-temperature functionality that PZT cannot sustain without depoling [1]. In contrast to BaTiO₃, PbTiO₃ exhibits a stronger displacive phase transition without long-lived precursor polar clusters, which results in a fundamentally different acoustic response and thermal expansion behavior, including a pronounced negative thermal expansion region between room temperature and its TC [2] [3]. This unique combination of a high TC, low dielectric constant (~200), and large tetragonal anisotropy (c/a ≈ 1.064) directly impacts its suitability for high-frequency, high-temperature transducer applications where generic alternatives would fail due to thermal depoling or excessive dielectric loss [4].

• [1] Stevenson, T., Martin, D. G., Cowin, P. I., Blumfield, A., Bell, A. J., Comyn, T. P., & Weaver, P. M. (2015). Piezoelectric materials for high temperature transducers and actuators. Journal of Materials Science: Materials in Electronics, 26, 9256-9267. View Source
• [2] Ko, J. H., Kim, T. H., Kojima, S., Roleder, K., & Rytz, D. (2011). Comparison of Acoustic Properties between Ferroelectric BaTiO3 and PbTiO3 Single Crystals. Ferroelectrics, 420(1), 89-94. View Source
• [3] Xing, X., et al. (2004). Novel thermal expansion of lead titanate. Applied Physics Letters, 84(26), 5440-5442. View Source
• [4] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2003). Electromechanical and piezoelectric studies of lanthanum modified lead titanate ceramics. Materials Science and Engineering: B, 101(1-3), 115-119. View Source

PbTiO₃ Comparative Performance Evidence

Phase Transition Stability vs. BaTiO₃

The ferroelectric-to-paraelectric phase transition in PbTiO₃ is a strongly displacive transition without the long-lived precursor polar clusters observed in BaTiO₃. This leads to a discontinuous change in the Brillouin frequency shift of the longitudinal acoustic mode at TC (760 K) for PbTiO₃, in contrast to the more gradual, order-disorder-like behavior of BaTiO₃. Furthermore, PbTiO₃ exhibits a pronounced negative thermal expansion (NTE) over a wide temperature range (room temperature to 490 °C), whereas BaTiO₃ does not display such behavior [1] [2].

Evidence Dimension	Acoustic mode softening behavior near TC
Target Compound Data	Mild softening with a subsequent discontinuous change in Brillouin frequency shift at TC (760 K); no strong temperature-dependent central peak.
Comparator Or Baseline	BaTiO₃: Gradual, order-disorder-like transition with a strong temperature-dependent central peak in the paraelectric phase.
Quantified Difference	Qualitative difference in transition mechanism (displacive vs. order-disorder); quantitative NTE coefficient for PbTiO₃ measured, not observed in BaTiO₃.
Conditions	Brillouin scattering measurements at temperatures near TC (298-928 K).

Why This Matters

This establishes PbTiO₃ as a more robust material for applications requiring stable performance during thermal cycling, as its phase transition is sharper and less susceptible to precursor domain fluctuations.

• [1] Ko, J. H., Kim, T. H., Kojima, S., Roleder, K., & Rytz, D. (2011). Comparison of Acoustic Properties between Ferroelectric BaTiO3 and PbTiO3 Single Crystals. Ferroelectrics, 420(1), 89-94. View Source
• [2] Xing, X., et al. (2004). Novel thermal expansion of lead titanate. Applied Physics Letters, 84(26), 5440-5442. View Source

Curie Temperature Advantage vs. PZT

The Curie temperature (TC) of unmodified PbTiO₃ is approximately 490-495 °C, which is substantially higher than that of conventional PZT (Pb(Zr,Ti)O₃) compositions, which typically depole between 250 °C and 386 °C. This elevated TC allows PbTiO₃-based devices to operate in high-temperature environments where PZT would lose its piezoelectric functionality [1] [2].

Evidence Dimension	Curie Temperature (TC)
Target Compound Data	490-495 °C (ferroelectric-to-paraelectric phase transition).
Comparator Or Baseline	Pb(Zr,Ti)O₃ (PZT): Typically 250-386 °C, depending on composition (e.g., PZT-5A ≈ 365 °C).
Quantified Difference	PbTiO₃ TC is approximately 104-240 °C higher than that of PZT.
Conditions	Measured by dielectric constant vs. temperature and DSC.

Why This Matters

This directly enables the selection of PbTiO₃-based materials for high-temperature piezoelectric applications (e.g., aerospace sensors, downhole oil and gas exploration) where standard PZT would fail due to thermal depoling.

• [1] Duan, R., Haluska, M. S., & Speyer, R. F. (2007). Multiple dielectric anomalies in xBiLaO3–(1 − x)PbTiO3 piezoelectrics. Journal of Materials Research. View Source
• [2] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2003). Electromechanical and piezoelectric studies of lanthanum modified lead titanate ceramics. Materials Science and Engineering: B, 101(1-3), 115-119. View Source

Pyroelectric Coefficient vs. BaTiO₃

The primary pyroelectric coefficient of PbTiO₃ is enhanced relative to another tetragonal ferroelectric perovskite, BaTiO₃. This enhancement is attributed to the significant contribution of polarized Pb(II) A-site cations and the material's negative thermal expansion (NTE), which increases the secondary pyroelectric coefficient [1].

Evidence Dimension	Primary Pyroelectric Coefficient
Target Compound Data	Higher primary pyroelectric coefficient; thin film value measured at 75-96 nC/cm²K at 297 K.
Comparator Or Baseline	BaTiO₃: Lower primary pyroelectric coefficient.
Quantified Difference	PbTiO₃ primary pyroelectric coefficient is increased due to Pb(II) A-site cation polarization and NTE; specific quantitative difference not directly compared in a single study, but class-level evidence supports a clear enhancement.
Conditions	Measured pyroelectric coefficient for PbTiO₃ thin films at 297 K; comparative analysis based on structural contributions.

Why This Matters

For procurement in IR sensor and thermal detector development, PbTiO₃ offers a higher intrinsic pyroelectric response compared to BaTiO₃, leading to potentially greater sensitivity.

• [1] Zhang, L., et al. (2024). Pyroelectricity in Ferroelectric PbTiO3 Enhanced by A-Site Cation Contribution and Negative Thermal Expansion. Advanced Functional Materials. View Source

Electromechanical Anisotropy vs. PZT

Modified PbTiO₃ ceramics, such as those doped with samarium (Sm), exhibit exceptionally high electromechanical anisotropy, characterized by a high thickness coupling coefficient (kt) and a low planar coupling coefficient (kp). For instance, Sm-modified PbTiO₃ compositions can achieve a kt of approximately 57% while maintaining a low kp, a characteristic not achievable in standard PZT compositions [1] [2].

Evidence Dimension	Electromechanical Coupling Anisotropy (kt vs. kp)
Target Compound Data	Sm-modified PbTiO₃: kt ≈ 57% (high), kp is maintained low.
Comparator Or Baseline	Pb(Zr,Ti)O₃ (PZT): Typically kt ≈ 0.45-0.55, kp ≈ 0.50-0.65, resulting in lower anisotropy.
Quantified Difference	The kt/kp ratio for modified PbTiO₃ can exceed 5, whereas for PZT it is typically less than 1.5.
Conditions	Poled ceramic samples; measured via resonance-antiresonance method.

Why This Matters

This high anisotropy is critical for high-frequency ultrasonic transducers and medical imaging arrays, as it allows for pure thickness-mode vibration without spurious lateral modes, improving resolution and sensitivity.

• [1] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2007). Dielectric behaviour and improved anisotropy in piezoelectric properties of modified lead titanate ceramics. Materials Letters, 61(4-5), 1082-1085. View Source
• [2] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2003). Electromechanical and piezoelectric studies of lanthanum modified lead titanate ceramics. Materials Science and Engineering: B, 101(1-3), 115-119. View Source

Visible-Light Photocatalysis: Reduced vs. Pure

Hydrogenation of PbTiO₃ nanoparticles at high temperature creates surface defects that reduce the direct optical band gap to 2.65 eV and enable visible-light photocatalytic activity. This reduced PbTiO₃ demonstrates a 2.6-fold increase in photocatalytic degradation rate for methyl orange (MO) under solar light irradiation compared to pure, unreduced PbTiO₃ [1].

Evidence Dimension	Photocatalytic degradation rate of methyl orange (MO) under solar light.
Target Compound Data	2.6-fold increase in photocatalytic activity relative to pure PbTiO₃.
Comparator Or Baseline	Pure PbTiO₃ nanoparticles (baseline).
Quantified Difference	Activity of reduced PbTiO₃ is 2.6 times greater than that of pure PbTiO₃.
Conditions	Methyl orange (MO) pollutant under solar light irradiation; PbTiO₃ nanoparticles (~35 nm average crystallite size) prepared by hydrothermal method and reduced by hydrogenation.

Why This Matters

This evidence supports the selection of specifically processed, defect-engineered PbTiO₃ for photocatalytic applications, as standard PbTiO₃ is largely inactive in the visible spectrum.

• [1] Farooq, M. H., Aslam, I., Anam, H. S., Tanveer, M., & Rizwan, M. (2019). Defect engineering for improved photocatalytic performance of reduced lead titanate (PbTiO3) under solar light irradiation. Bulletin of the Chemical Society of Ethiopia, 33(2), 373-380. View Source

Lower Dielectric Constant vs. PZT

Lead titanate (PbTiO₃) possesses a low dielectric constant of approximately 200, which is significantly lower than that of PZT compositions (typically 1200-3400). This low dielectric constant is a key advantage for high-frequency transducer applications as it reduces the RC time constant and enables faster response times [1] .

Evidence Dimension	Dielectric Constant (εr)
Target Compound Data	εr ≈ 200.
Comparator Or Baseline	Pb(Zr,Ti)O₃ (PZT): εr typically 1200-3400 depending on composition.
Quantified Difference	PbTiO₃ dielectric constant is approximately 6-17 times lower than that of PZT.
Conditions	Room temperature measurement.

Why This Matters

For procurement in high-frequency ultrasonic and acoustic applications, the low dielectric constant of PbTiO₃ allows for better impedance matching and higher operating frequencies compared to PZT.

• [1] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2003). Electromechanical and piezoelectric studies of lanthanum modified lead titanate ceramics. Materials Science and Engineering: B, 101(1-3), 115-119. View Source

PbTiO₃ Application Scenarios

High-Temperature Piezoelectric Sensors and Actuators

PbTiO₃ is the optimal choice for developing piezoelectric sensors and actuators designed for continuous operation in high-temperature environments (e.g., >300 °C). As established in Section 3, the material's Curie temperature of 490-495 °C is significantly higher than that of PZT, preventing thermal depoling during operation in applications such as aerospace engine monitoring, downhole oil and gas exploration tools, and industrial process control equipment [1] [2].

High-Frequency Ultrasonic Transducers

Modified PbTiO₃ ceramics, particularly those doped with Sm or La, are the preferred material for high-frequency ultrasonic transducers used in medical imaging and non-destructive testing (NDT). The evidence in Section 3 confirms a high electromechanical anisotropy (high kt, low kp), which enables pure thickness-mode vibration, minimizing spurious lateral modes and enhancing image resolution [1] [2].

Infrared (IR) Sensors and Pyroelectric Detectors

PbTiO₃ is a leading candidate for pyroelectric detectors in infrared sensors and thermal imaging arrays. As detailed in Section 3, its pyroelectric coefficient is enhanced relative to BaTiO₃ due to the contribution of polarized Pb(II) A-site cations and its negative thermal expansion (NTE), which translates to higher sensitivity and faster response times in thermal detection applications [1].

Visible-Light Photocatalysis

Specifically processed, hydrogen-reduced PbTiO₃ nanoparticles are a targeted material for visible-light-driven photocatalytic degradation of organic pollutants. The direct comparative evidence in Section 3 demonstrates a 2.6-fold increase in photocatalytic activity over pure PbTiO₃, making it a viable option for water treatment and air purification under solar irradiation [1].

• [1] Duan, R., Haluska, M. S., & Speyer, R. F. (2007). Multiple dielectric anomalies in xBiLaO3–(1 − x)PbTiO3 piezoelectrics. Journal of Materials Research. View Source
• [2] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2003). Electromechanical and piezoelectric studies of lanthanum modified lead titanate ceramics. Materials Science and Engineering: B, 101(1-3), 115-119. View Source
• [3] Singh, S., Thakur, O. P., Prakash, C., & Raina, K. K. (2007). Dielectric behaviour and improved anisotropy in piezoelectric properties of modified lead titanate ceramics. Materials Letters, 61(4-5), 1082-1085. View Source
• [4] Zhang, L., et al. (2024). Pyroelectricity in Ferroelectric PbTiO3 Enhanced by A-Site Cation Contribution and Negative Thermal Expansion. Advanced Functional Materials. View Source
• [5] Farooq, M. H., Aslam, I., Anam, H. S., Tanveer, M., & Rizwan, M. (2019). Defect engineering for improved photocatalytic performance of reduced lead titanate (PbTiO3) under solar light irradiation. Bulletin of the Chemical Society of Ethiopia, 33(2), 373-380. View Source